2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23N3O3S2/c1-29-18-9-5-8-17(14-18)26-22(28)21-19(11-13-30-21)25-23(26)31-15-20(27)24-12-10-16-6-3-2-4-7-16/h2-9,14H,10-13,15H2,1H3,(H,24,27)
• InChI Key: ZBJIGOWEGCFIFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C23H23N3O3S2
• Molecular Weight: 453.6 g/mol

Description

2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C23H23N3O3S2 and its molecular weight is 453.58. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

The compound 2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenethylacetamide has several potential applications in scientific research due to its structural characteristics. Here’s a comprehensive analysis focusing on six unique applications:

Antibacterial and Antiviral Applications

Compounds with the thieno[3,2-d]pyrimidin scaffold have been shown to exhibit significant antibacterial and antiviral activities. .

Anticancer Research

The thieno[3,2-d]pyrimidin moiety is known for its anticancer properties. .

Enzyme Inhibition

This compound could serve as a scaffold for the development of enzyme inhibitors. .

Anti-HIV Research

Thieno[3,2-d]pyrimidin derivatives have shown potential as anti-HIV agents. .

Green Chemistry

The synthesis of this compound involves green chemistry approaches, such as the use of deep eutectic solvents (DES) and microwave-induced synthesis. .

Antioxidant Properties

Compounds with a thioxopyrimidine structure have been associated with antioxidant properties. .

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound belongs to the class of quinazolinones , which are known to interact with a variety of targets, including enzymes and receptors, and exhibit diverse biological activities .

Mode of Action

Quinazolinones, the class of compounds to which it belongs, are known to interact with their targets in a variety of ways, including enzyme inhibition .

Biochemical Pathways

Quinazolinones are known to affect a variety of biochemical pathways, depending on their structure and the specific targets they interact with .

Pharmacokinetics

The compound’s degree of lipophilicity, which refers to its affinity for a lipid environment, allows it to diffuse easily into cells .

Result of Action

Quinazolinones are known to exhibit a variety of biological activities, including antibacterial, antiviral, anticancer, enzyme inhibitory, anti-hiv, and other activities .